1-{3-[3-(trifluoromethyl)phenoxy]propyl}-1H-imidazole hydrochloride

• IUPAC Name: 1-[3-[3-(trifluoromethyl)phenoxy]propyl]imidazole;hydrochloride
• InChI: InChI=1S/C13H13F3N2O.ClH/c14-13(15,16)11-3-1-4-12(9-11)19-8-2-6-18-7-5-17-10-18;/h1,3-5,7,9-10H,2,6,8H2;1H
• InChI Key: DAMMLYOJZBKVAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCCN2C=CN=C2)C(F)(F)F.Cl
• Molecular Formula: C13H14ClF3N2O
• Molecular Weight: 306.71 g/mol

Description

1-{3-[3-(trifluoromethyl)phenoxy]propyl}-1H-imidazole hydrochloride, also known as TFMPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. In

Mechanism of Action

The mechanism of action of 1-{3-[3-(trifluoromethyl)phenoxy]propyl}-1H-imidazole hydrochloride is not fully understood, but it is believed to inhibit the activity of certain enzymes that are essential for the survival of microorganisms. It has been shown to inhibit the growth of various fungi, bacteria, and viruses, including Candida albicans, Staphylococcus aureus, and herpes simplex virus.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to the disruption of metabolic pathways in microorganisms. It has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

1-{3-[3-(trifluoromethyl)phenoxy]propyl}-1H-imidazole hydrochloride has several advantages for lab experiments, including its broad-spectrum antimicrobial activity, low toxicity, and ease of synthesis. However, it also has some limitations, including its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of 1-{3-[3-(trifluoromethyl)phenoxy]propyl}-1H-imidazole hydrochloride. One potential area of research is the development of new drugs based on this compound. Another area of research is the investigation of its potential as a cancer treatment. Additionally, more studies are needed to fully understand its mechanism of action and to determine its potential for off-target effects.
In conclusion, this compound is a promising compound with potential applications in various fields. Its broad-spectrum antimicrobial activity, low toxicity, and ease of synthesis make it an attractive candidate for further study. However, more research is needed to fully understand its mechanism of action and to determine its potential as a drug candidate.

Scientific Research Applications

1-{3-[3-(trifluoromethyl)phenoxy]propyl}-1H-imidazole hydrochloride has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to possess antifungal, antibacterial, and antiviral properties, making it a promising candidate for the development of new drugs.